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Compound of Interest

Compound Name: 1-(3-Bromobenzyl)pyrrolidine

Cat. No.: B071781 Get Quote

For immediate release

This guide provides essential safety and logistical information for the proper disposal of 1-(3-
Bromobenzyl)pyrrolidine, ensuring the safety of laboratory personnel and compliance with

environmental regulations. Researchers, scientists, and drug development professionals

should adhere to these procedural steps to mitigate risks associated with this halogenated

organic compound.

Hazard Identification and Safety Precautions
1-(3-Bromobenzyl)pyrrolidine is an irritant and should be handled with care. Based on the

safety data for structurally similar compounds like pyrrolidine, it is prudent to treat this

compound as potentially flammable, harmful if swallowed or inhaled, and capable of causing

skin and eye burns.[1]

Personal Protective Equipment (PPE): Before handling 1-(3-Bromobenzyl)pyrrolidine, all

personnel must be equipped with the following PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety goggles or a face shield.

Lab Coat: A flame-retardant lab coat is recommended.
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Respiratory Protection: Use in a well-ventilated area or with a fume hood.[2] If ventilation is

inadequate, a respirator may be necessary.

Quantitative Data Summary
The following table summarizes the known physical and chemical properties of 1-(3-
Bromobenzyl)pyrrolidine.

Property Value Reference

CAS Number 168820-15-3 [3][4]

Molecular Formula C₁₁H₁₄BrN [3][4]

Molecular Weight 240.14 g/mol [3][4]

Boiling Point 284.3±15.0 °C (Predicted) [4]

Density 1.378±0.06 g/cm³ (Predicted) [4]

Appearance Light yellow to yellow liquid [4]

Storage 2-8°C, Sealed in a dry place [4]

Detailed Disposal Protocol
The proper disposal of 1-(3-Bromobenzyl)pyrrolidine is critical to ensure laboratory safety

and environmental protection. As a brominated organic compound, it is classified as a

halogenated hazardous waste.[2][5]

Step 1: Segregation of Waste

Do not mix 1-(3-Bromobenzyl)pyrrolidine with non-halogenated organic waste.[5][6]

Collect all waste containing this compound in a designated, clearly labeled, and sealed

container. The container should be made of a material compatible with the chemical (e.g.,

high-density polyethylene).[7]

Step 2: Labeling
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The waste container must be labeled as "Hazardous Waste" and "Halogenated Organic

Waste."[5][8]

The label should also include the full chemical name: "1-(3-Bromobenzyl)pyrrolidine."

Keep a running list of the approximate volume or mass of the waste added to the container.

[5][8]

Step 3: Storage

Store the sealed waste container in a well-ventilated, designated satellite accumulation area.

[6]

Keep the container away from heat, sparks, open flames, and other ignition sources.[2]

Step 4: Professional Disposal

The ultimate disposal method for halogenated organic waste is typically high-temperature

incineration at a licensed hazardous waste disposal facility.[5][9] This process is equipped

with scrubbers and emission control systems to manage by-products.[9]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to arrange for the pickup and disposal of the waste

container.[9]

Do not attempt to dispose of this chemical down the drain or in regular trash.[2][8]

Accidental Release Measures
In the event of a spill:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation and remove all sources of ignition.

Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,

vermiculite).
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Collect the absorbent material and spilled substance into a sealed container for disposal as

hazardous waste.

Clean the affected area thoroughly.

Visualized Disposal Workflow
The following diagram illustrates the proper disposal workflow for 1-(3-
Bromobenzyl)pyrrolidine.
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Caption: Disposal workflow for 1-(3-Bromobenzyl)pyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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